Cas no 2224505-59-1 (n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide)

• Product Name: n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide
• CAS No: 2224505-59-1
• MF: C₁₀H₁₈N₂O₃S
• MW: 246.326521396637
• CID: 5411749
• PubChem ID: 132398244
• Update Time: 2025-06-11

n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)methanesulfonamide
• Z3027511777
• AKOS033934735
• n-methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide
• 2224505-59-1
• EN300-6688990
• n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide

• Inchi： 1S/C10H18N2O3S/c1-4-10(13)12-7-5-9(6-8-12)11(2)16(3,14)15/h4,9H,1,5-8H2,2-3H3
• InChI Key： HYIVRQVXHKJEBS-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1CCN(C(C=C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 246.10381361g/mol
• Monoisotopic Mass: 246.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.1Ų

Additional information on n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide

Comprehensive Analysis of n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide (CAS No. 2224505-59-1)

The compound n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide (CAS No. 2224505-59-1) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique piperidine core and methanesulfonamide functional group, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

One of the key aspects of n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide is its acrylamide moiety, which is often explored in the design of covalent inhibitors. Covalent inhibitors have become a hot topic in recent years, as they offer prolonged target engagement and improved efficacy in treating diseases such as cancer and autoimmune disorders. The presence of the prop-2-enoyl group in this compound suggests its potential utility in developing novel therapeutic agents that can form irreversible bonds with target proteins.

In addition to its pharmacological potential, CAS No. 2224505-59-1 is also studied for its physicochemical properties. The methanesulfonamide group enhances the compound's solubility and metabolic stability, which are critical factors in drug design. These properties align with current trends in pharmaceutical research, where scientists prioritize molecules with favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The integration of computational tools, such as molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling, has further accelerated the exploration of this compound's potential.

The synthesis of n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide involves multi-step organic reactions, including amide coupling and piperidine functionalization. These synthetic strategies are widely discussed in academic and industrial settings, as they offer insights into the scalability and reproducibility of producing such compounds. With the growing demand for highly selective and potent small molecules, this compound represents a valuable scaffold for further optimization.

Another area of interest is the compound's potential role in targeted therapy. Given the rise of personalized medicine, researchers are keen to identify molecules that can selectively modulate disease-related pathways. The structural flexibility of n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide allows for derivatization, enabling the creation of analogs with improved specificity and reduced off-target effects. This aligns with the broader industry focus on precision medicine and biomarker-driven drug development.

From a commercial perspective, CAS No. 2224505-59-1 is listed in several chemical databases as a research-grade material, indicating its use in early-stage discovery projects. Suppliers often highlight its purity and stability, which are essential for reproducible experimental results. The compound's availability through specialized vendors underscores its relevance in the competitive landscape of drug discovery and chemical biology.

In conclusion, n-Methyl-n-[1-(prop-2-enoyl)piperidin-4-yl]methanesulfonamide (CAS No. 2224505-59-1) is a promising candidate for further investigation in pharmaceutical and biochemical research. Its unique structure, combined with the growing demand for innovative therapeutic agents, positions it as a molecule of significant interest. As the scientific community continues to explore its applications, this compound may pave the way for breakthroughs in small-molecule therapeutics and disease modulation.